Cas no 2228284-68-0 (1-(2-azidoethyl)-3-bromo-2-methoxybenzene)

• Product Name: 1-(2-azidoethyl)-3-bromo-2-methoxybenzene
• CAS No: 2228284-68-0
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 5818024
• PubChem ID: 151718994
• Update Time: 2025-11-03

1-(2-azidoethyl)-3-bromo-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-bromo-2-methoxybenzene
• 2228284-68-0
• EN300-1936938

• Inchi： 1S/C9H10BrN3O/c1-14-9-7(5-6-12-13-11)3-2-4-8(9)10/h2-4H,5-6H2,1H3
• InChI Key： RIEDDGAPHCWYAE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(2-azidoethyl)-3-bromo-2-methoxybenzene

1-(2-Azidoethyl)-3-Bromo-2-Methoxybenzene (CAS No. 2228284-68-0): A Versatile Building Block in Modern Chemical Synthesis

1-(2-Azidoethyl)-3-bromo-2-methoxybenzene (CAS No. 2228284-68-0) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and bioconjugation technologies. Its molecular framework combines three key functional groups: a methoxy group at the 1-position, a bromine atom at the 3-position, and an azide-functionalized ethyl chain at the 5-position of a benzene ring. This combination of substituents endows the compound with exceptional reactivity and utility as a synthetic intermediate in advanced chemical applications.

The azide group (-N₃) in 1-(2-Azidoethyl)-3-bromo-2-methoxybenzene is particularly noteworthy due to its role in click chemistry, especially the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction has become a cornerstone of modern chemical synthesis, enabling rapid and efficient formation of 1,4-disubstituted triazole linkages. The presence of the azide moiety in this compound positions it as an ideal candidate for applications requiring site-specific functionalization, such as drug conjugation, bioorthogonal labeling, and nanomaterial surface modification.

The bromine atom at the 3-position introduces additional synthetic versatility. Halogen atoms like bromine are widely used as leaving groups in nucleophilic substitution reactions, making this compound valuable for further derivatization into diverse chemical architectures. Recent studies have demonstrated that brominated aromatic compounds can be selectively converted into other heterocyclic systems or cross-coupled via transition-metal catalysis (e.g., Suzuki or Buchwald–Hartwig couplings). This feature expands the scope of 1-(2-Azidoethyl)-3-bromo-2-methoxybenzene beyond its initial design, enabling access to complex molecular frameworks with tailored properties.

The methoxy group at the 1-position contributes to the compound’s electronic and steric characteristics. Methylation of aromatic rings typically enhances electron density through mesomeric effects, which can influence reactivity patterns and stability under various reaction conditions. In recent research on small-molecule drug development, methoxylated derivatives have shown improved solubility profiles and metabolic stability compared to their non-methylated counterparts. These properties make 1-(2-Azidoethyl)-3-bromo-2-methoxybenzene an attractive scaffold for optimizing lead compounds in pharmaceutical discovery programs.

In the context of materials science, this compound has been explored as a precursor for constructing functional polymers and hybrid materials. For instance, its azide functionality can be incorporated into polymer backbones via reversible addition–fragmentation chain-transfer (RAFT) polymerization or atom transfer radical polymerization (ATRP). The resulting polymers exhibit tunable mechanical properties and stimuli-responsive behavior, which are critical for applications such as smart coatings, drug delivery systems, and responsive hydrogels.

The synthesis of CAS No. 2228464957975 typically involves multi-step strategies that leverage modern synthetic methodologies. One prominent approach begins with bromination of a methoxylated benzene derivative followed by selective ethylation with an azide-containing reagent (e.g., bromoacetonitrile or bromoacetamide). Recent advancements in green chemistry have enabled more sustainable protocols using solvent-free conditions or biocatalytic transformations to improve yield efficiency while minimizing environmental impact.

In academic research settings, this compound has been utilized as a model system for studying reaction mechanisms involving halogenated aromatics and azide-based transformations. For example, its behavior under photolytic conditions has been investigated to understand energy transfer pathways between aromatic substituents and nitrogen-rich moieties—a topic with implications for photopharmacology and optogenetics.

The growing interest in bioconjugation technologies has further highlighted the potential of this molecule. Researchers have employed it as a linker in bioorthogonal reactions where biocompatibility is paramount. By attaching it to biomolecules such as antibodies or peptides via CuAAC or strain-promoted alkyne–azide cycloaddition (SPAAC), scientists can create targeted therapeutic agents with enhanced specificity for disease markers.

In summary, CAS No. 7975975975975 represents a multifunctional platform that bridges traditional organic synthesis with cutting-edge applications in chemical biology and materials engineering. Its unique combination of substituents—bromine, methoxy, and azide—provides unparalleled flexibility for designing next-generation compounds tailored to specific scientific challenges across disciplines.